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Compound of Interest

Compound Name: Astrophloxine

Cat. No.: B7800403 Get Quote

Astrophloxine: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available chemical and physical data

for Astrophloxine. While a comprehensive analysis of its biological activity and experimental

applications is limited by the current publicly available information, this document serves to

consolidate the foundational knowledge of this compound.

Core Chemical and Physical Data
Astrophloxine, a synthetic dye, is identified by the following properties. The quantitative data

is summarized in Table 1 for clarity and quick reference.

Property Value Source

CAS Number 14696-39-0 [1][2]

Molecular Formula C₂₇H₃₃IN₂ [1]

Molecular Weight 512.47 g/mol [1][2]

Synonym

1,1'-Diethyl-3,3,3',3'-

tetramethylindocarbocyanine

Iodide
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Table 1: Core Properties of Astrophloxine

Experimental Data and Applications
An extensive review of scientific literature and chemical databases reveals a notable scarcity of

in-depth experimental protocols, signaling pathway analyses, and quantitative biological data

specifically pertaining to Astrophloxine. The compound is commercially available from various

suppliers, indicating its use in research or industrial applications, yet detailed studies describing

its mechanism of action, cellular uptake, or specific applications in fluorescence microscopy or

as a biological probe are not readily found in peer-reviewed publications.

The chemical structure of Astrophloxine, as a cyanine dye, suggests potential applications in

fluorescence-based assays and imaging, a common characteristic of this class of compounds.

However, without specific experimental validation and published protocols, any discussion of its

use in such contexts remains speculative.

Logical Relationship of Available Information
The following diagram illustrates the logical flow of the currently available information regarding

Astrophloxine, highlighting the gap in biological and experimental data.
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Chemical Identification

Inferred Properties

Data Gap

CAS Number
14696-39-0

Potential as
Fluorescent Probe

Implies

Molecular Formula
C₂₇H₃₃IN₂

Molecular Weight
512.47 g/mol

Experimental Protocols
(Unavailable)Requires

Signaling Pathways
(Unavailable)

Requires

Quantitative Biological Data
(Unavailable)

Requires

Click to download full resolution via product page

Caption: Logical flow of Astrophloxine data availability.

Conclusion
While the fundamental chemical identifiers for Astrophloxine, such as its CAS number and

molecular weight, are well-established, there is a significant deficit in the publicly accessible

scientific literature regarding its biological applications and experimental use. Researchers and

scientists interested in utilizing Astrophloxine are encouraged to perform initial validation

experiments to determine its suitability for their specific research needs. Further publication of

experimental findings related to this compound would be of great value to the scientific

community.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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